8-Chloro[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C5H3ClN4/c6-4-5-9-8-3-10(5)2-1-7-4/h1-3H
• InChI Key: VKZJRJVVFDDJKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C(=N1)Cl
• Molecular Formula: C5H3ClN4
• DSSTOX Substance ID: DTXSID70503331
• Molecular Weight: 154.56 g/mol
• CAS No.: 68774-77-6

Description

8-Chloro[1,2,4]triazolo[4,3-a]pyrazine is a chemical compound with the molecular weight of 154.56. It is a solid substance stored at temperatures between 2-8°C. The IUPAC name for this compound is this compound.

Synthesis Analysis

A series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives were synthesized from 2,3-dichloropyridine and hydrazine hydrate as starting materials by multistep reactions under microwave assistance. The structures of these compounds were characterized by 1H NMR, MS, and elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C5H3ClN4. The InChI code for this compound is 1S/C5H3ClN4/c6-4-5-8-3-9-10(5)2-1-7-4/h1-3H.

Physical And Chemical Properties Analysis

This compound is a solid substance stored at temperatures between 2-8°C. It has a molecular weight of 154.56.

Scientific Research Applications

Synthesis and Chemical Properties

• 8-Chloro-[1,2,4]triazolo[4,3-a]pyrazine derivatives have been synthesized using chloramine T trihydrate as an oxidizing agent. This method enabled easy diversification of the compounds, leading to the creation of new synthetic scaffolds for potential applications in various fields (Mal et al., 2015).

Anticonvulsant Activity

• Substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines showed potent anticonvulsant activity in rat models. The compound's synthesis and testing suggest its potential use in developing new anticonvulsant medications (Kelley et al., 1995).

Intermediate in Anticancer Drug Synthesis

• 3, 8-Dichloro-[1, 2, 4]triazolo[4, 3-a]pyrazine is a significant intermediate in synthesizing small molecule anticancer drugs. Its synthesis involves several steps, including substitution, acylation, cyclization, and chlorination reactions (Zhang et al., 2019).

Novel Synthetic Methods

• New methods have been developed for synthesizing 8-oxo-3-thioxo-2,3,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazines, demonstrating the versatility and adaptability of this compound in various chemical processes (Lee et al., 1989).

Biological Activities and Modified Syntheses

• Various 1,2,4-Triazolo[4,3-a]pyridine derivatives, including those with the 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine structure, have been synthesized and found to exhibit weak antifungal activity. This highlights the compound's potential in developing new antimicrobial agents (Yang et al., 2015).

Drug Development and Medicinal Chemistry

• The triazolo[4,3-a]pyrazine scaffold, including the 8-chloro variant, is a critical building block in organic synthesis. It is instrumental in developing various therapeutic agents due to its wide spectrum of potential biological activities (Jethava et al., 2020).

Safety and Hazards

The safety data sheet for 8-Chloro[1,2,4]triazolo[4,3-a]pyrazine indicates that it is classified under Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. The precautionary statements include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment.

Mechanism of Action

Target of Action

Similar triazolopyrazine derivatives have been found to be antagonists of the p2x7 receptor and have shown binding with PCAF (P300/CBP-associated factor) , which are important in various biological processes.

Mode of Action

It’s suggested that similar compounds may interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been associated with the regulation of insulin production and glucagon production in the pancreas , suggesting potential involvement in metabolic pathways.

Pharmacokinetics

It’s noted that the unique chemical structure of the triazole moiety can affect the polarity, lipophilicity, and hydrogen-bond-forming ability of compounds to improve their pharmacokinetics .

Result of Action

Similar compounds have shown cytotoxic activities against certain cell lines , suggesting potential antitumor effects.

Synthesis routes and methods

Procedure details

A mixture of 1-(3-chloropyrazin-2-yl)hydrazine (0.90 g, 62 mmol), triethyl orthoformate (2.3 mL), 14 mmol), and dry xylene (15 mL) was refluxed with stirring for 2 h. The mixture was brought to RT, diethyl ether was added and the suspension was filtered. The solid collected was washed with diethyl ether to afford 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine (0.60 g, 62% yield). MS m/z: 155.0 (M+1).